Cas no 21078-81-9 (1-Decanol,2-butyl-)

• Product Name: 1-Decanol,2-butyl-
• CAS No: 21078-81-9
• MF: C₁₄H₃₀O
• MW: 214.387404918671
• CID: 254207
• PubChem ID: 9942564
• Update Time: 2025-05-20

1-Decanol,2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Decanol,2-butyl-
• 2-butyl-1-Decanol
• 2-butyldecan-1-ol
• 1-Decanol,2-butyl
• 2-Butyl-decan-1-ol
• 2-butyldecanol
• 2-Butyldecyl alcohol
• 2-butyloctanol
• FT-0726064
• 1-Decanol, 2-butyl-
• 21078-81-9
• UNII-60A6K2950M
• E84847
• SCHEMBL474320
• 60A6K2950M
• Q27263204
• MFCD00060902
• DTXSID80433135
• FAOVRYZLXQUFRR-UHFFFAOYSA-N
• DA-08270

• MDL： MFCD00060902
• Inchi： 1S/C14H30O/c1-3-5-7-8-9-10-12-14(13-15)11-6-4-2/h14-15H,3-13H2,1-2H3
• InChI Key： FAOVRYZLXQUFRR-UHFFFAOYSA-N
• SMILES： OCC(CCCC)CCCCCCCC

Computed Properties

• Exact Mass: 214.23000
• Monoisotopic Mass: 214.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.833
• Boiling Point: 275.713°C at 760 mmHg
• Flash Point: 110.41°C
• Refractive Index: 1.444
• PSA: 20.23000
• LogP: 4.53570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 1-Decanol,2-butyl-

1-Decanol, 2-Butyl- (CAS No. 21078-81-9): An Overview of Its Properties, Applications, and Recent Research

1-Decanol, 2-Butyl- (CAS No. 21078-81-9) is a versatile organic compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and chemical synthesis. This compound is characterized by its long-chain alcohol structure with a butyl group substitution at the second carbon position. The unique chemical structure of 1-Decanol, 2-Butyl- endows it with valuable properties that make it an essential component in numerous formulations and processes.

The chemical formula of 1-Decanol, 2-Butyl- is C₁₅H₃₂O, and it has a molecular weight of approximately 236.42 g/mol. This compound is a colorless liquid at room temperature with a mild, characteristic odor. Its physical properties include a boiling point of around 305°C and a melting point of -34°C. The solubility of 1-Decanol, 2-Butyl- in water is limited, but it is highly soluble in organic solvents such as ethanol and acetone.

In the pharmaceutical industry, 1-Decanol, 2-Butyl- is used as an intermediate in the synthesis of various drugs and drug delivery systems. Its long-chain structure and hydrophobic nature make it suitable for enhancing the solubility and stability of active pharmaceutical ingredients (APIs). Recent research has shown that 1-Decanol, 2-Butyl- can be used to improve the bioavailability of poorly soluble drugs by forming self-emulsifying drug delivery systems (SEDDS). These systems are designed to enhance the absorption of APIs in the gastrointestinal tract, leading to improved therapeutic outcomes.

In the field of cosmetics and personal care products, 1-Decanol, 2-Butyl- serves as an emollient and skin conditioning agent. Its ability to moisturize and soften the skin makes it a valuable ingredient in creams, lotions, and other skincare formulations. Additionally, its low toxicity and excellent skin compatibility ensure that it can be safely used in a wide range of cosmetic products without causing adverse effects.

The chemical synthesis of 1-Decanol, 2-Butyl- involves several steps, including the reaction of butyric acid with an appropriate alcohol followed by reduction to form the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, researchers have explored the use of biocatalysts such as lipases to catalyze the esterification reaction, reducing the need for harsh chemicals and minimizing waste production.

In addition to its industrial applications, 1-Decanol, 2-Butyl- has been studied for its potential biological activities. Preliminary studies have indicated that this compound may possess antimicrobial properties against certain bacteria and fungi. While more research is needed to fully understand its mechanisms of action and potential therapeutic applications, these findings suggest that 1-Decanol, 2-Butyl- could have future uses in developing new antimicrobial agents.

The safety profile of 1-Decanol, 2-Butyl- has been extensively evaluated through various toxicological studies. These studies have shown that it has low acute toxicity when ingested or applied topically. However, like many organic compounds, it should be handled with care to avoid prolonged exposure or inhalation. Proper safety measures should be followed during handling and storage to ensure worker safety.

In conclusion, 1-Decanol, 2-Butyl- (CAS No. 21078-81-9) is a multifunctional compound with significant potential in pharmaceuticals, cosmetics, and chemical synthesis. Its unique chemical structure and favorable properties make it an important component in various formulations and processes. Ongoing research continues to explore new applications and improve existing methods for synthesizing this valuable compound.